Cas no 2228840-50-2 (2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228840-50-2
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 6224994
• PubChem ID: 165632824
• Update Time: 2025-06-27

2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid
• 2228840-50-2
• EN300-1959419

• Inchi： 1S/C10H15F2NO2/c1-13-5-3-2-4-7(13)9(8(14)15)6-10(9,11)12/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： SPPMPAFNHSAWHI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CCCCN1C)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228840-50-2)

2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228840-50-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropane ring and fluoro-substituted structure, which are known for their unique electronic and steric properties. The presence of a methylpiperidine moiety further enhances its potential as a building block for the development of novel bioactive agents.

The structural features of 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid make it an intriguing candidate for further exploration in drug discovery. The cyclopropane ring is a well-known pharmacophore that can influence the conformational flexibility and binding affinity of molecules. Additionally, the fluoro-substituents introduce electron-withdrawing effects, which can modulate the reactivity and metabolic stability of the compound. These characteristics are particularly valuable in the design of small-molecule inhibitors and therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluorine atom can significantly alter the properties of a molecule, including its lipophilicity, metabolic stability, and binding interactions with biological targets. For instance, fluorine substitution has been shown to increase the binding affinity of drug candidates by improving hydrophobic interactions and reducing susceptibility to enzymatic degradation.

The methylpiperidine group in 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid adds another layer of complexity to its potential applications. Piperidine derivatives are widely recognized for their role as key pharmacophores in numerous approved drugs, including antiviral, antipsychotic, and antihypertensive agents. The incorporation of a methyl group enhances the steric bulk and lipophilicity of the piperidine ring, which can be advantageous for optimizing drug-like properties such as solubility and membrane permeability.

Recent studies have demonstrated the utility of cyclopropane-containing compounds in medicinal chemistry. The rigid three-membered ring structure of cyclopropane can impose specific spatial constraints on molecular interactions, leading to high selectivity for biological targets. Moreover, the strain energy stored within the cyclopropane ring can be exploited to enhance reactivity in certain chemical transformations. These attributes make 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid a promising scaffold for designing novel therapeutic entities.

The combination of fluoro-substitution and piperidine moiety in this compound suggests potential applications in multiple therapeutic areas. For example, fluorinated piperidine derivatives have been explored as kinase inhibitors due to their ability to modulate protein-protein interactions. Additionally, the cyclopropane ring could serve as a scaffold for developing compounds with enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

In conclusion, 2,2-difluoro-1-(1-methylpiperidin-2-yl)cyclopropane-1-carboxylic acid represents a structurally unique and versatile compound with significant potential in pharmaceutical research. Its combination of fluoro-substituted cyclopropane and methylpiperidine moieties offers opportunities for designing novel bioactive agents with optimized pharmacokinetic properties. Further exploration into its chemical behavior and biological activity will likely uncover new avenues for therapeutic intervention across various disease states.